Cas no 941882-76-4 (N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide)

• Product Name: N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide
• CAS No: 941882-76-4
• MF: C₂₀H₁₈N₄O₃
• MW: 362.381924152374
• CID: 5499204
• Update Time: 2025-11-05

N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-(6-oxo-3-phenylpyridazin-1-yl)acetamide
• N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

• Inchi： 1S/C20H18N4O3/c1-14(25)21-16-7-9-17(10-8-16)22-19(26)13-24-20(27)12-11-18(23-24)15-5-3-2-4-6-15/h2-12H,13H2,1H3,(H,21,25)(H,22,26)
• InChI Key： GGDFLNHOMJJCEQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NN(CC(NC2=CC=C(NC(C)=O)C=C2)=O)C(=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide

N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 941882-76-4): A Comprehensive Overview

N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 941882-76-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and is characterized by its unique structural features, which include an acetamide group and a phenyl-substituted pyridazine ring. The intricate molecular architecture of this compound has led to extensive research into its biological activities and potential as a drug candidate.

The chemical structure of N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide (CAS No. 941882-76-4) is particularly noteworthy for its ability to interact with various biological targets. The acetamide group, which is a common functional group in many pharmaceuticals, contributes to the compound's solubility and stability. Meanwhile, the phenyl-substituted pyridazine ring provides the molecule with additional aromaticity and rigidity, which can enhance its binding affinity to specific protein targets.

Recent studies have highlighted the potential of N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have shown that N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, making it a promising lead for further drug development.

In addition to its anti-inflammatory and antiviral properties, N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This has led to its evaluation as a potential chemotherapeutic agent for various types of cancer.

The pharmacokinetic properties of N-(4-acetamidophenyl)-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)acetamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties make it suitable for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-(4-acetamidophenyl)-2-(6-o xo -3 -phen yl -1 , 6 -d ihyd ro pyri dazi n -1 - yl )ac etami de in various therapeutic settings. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further evaluate its potential as a novel therapeutic agent.

In conclusion, N-(4-acetamidophenyl)-2-(6-o xo -3 -phen yl -1 , 6 -d ihyd ro pyri dazi n -1 - yl )ac etami de (CAS No. 941882 -7 6 -4 ) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further drug development in areas such as inflammation, viral infections, and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new and effective treatments for various diseases.